![molecular formula C4H9NO B086521 Ethyl acetimidate CAS No. 1000-84-6](/img/structure/B86521.png)
Ethyl acetimidate
Overview
Description
Ethyl acetimidate is an organic compound that is used as a reagent in organic synthesis. It is a colorless liquid with a pleasant odor and is readily soluble in water and most organic solvents. This compound is widely used as a reagent in organic synthesis and is also used in the production of pharmaceuticals, agrochemicals, and other products. It is an important intermediate in the synthesis of various compounds, including drugs and polymers.
Scientific Research Applications
Ethyl acetimidate is used to study the amidination of human erythrocyte membranes. It functions as a labeling agent for amino groups and is useful for double labeling the membrane, aiding in understanding the distribution and quantity of reactive amino groups in proteins and lipids on the inner and outer surfaces of the cell membrane (Whiteley & Berg, 1974).
It has been employed in aldol-type condensations to create β-hydroxyesters with good enantiomeric excess. This showcases its role in organic synthesis, particularly in creating chiral molecules, which are vital in pharmaceutical research and development (Bernardi et al., 1984).
This compound is used in the study of Na,K-ATPase, where it induces crosslinking of subunits of the enzyme. This helps in understanding the enzyme's structure and function and the effect of such modifications on its activity (Sweadner, 1977).
It's also utilized in studying the effects of chemical modification on voltage-clamped nerve fibers, particularly how treatment with this compound affects sodium currents and voltage dependence. This contributes to our understanding of nerve function and potential implications for neurological disorders (Rack, 1985).
This compound is used in the synthesis of compounds like N1‐(2,4‐Dichloroanilino)acetamidine, which involves the reaction of this compound hydrochloride with other reagents. This is part of broader chemical studies looking at reaction mechanisms and product formation (Heng et al., 2006).
In biochemistry, this compound is used to modify specific amino groups in enzymes like horse liver alcohol dehydrogenase. This helps in understanding the enzyme's structure and the role of specific residues in its activity (Dworschack et al., 1975).
It is involved in the synthesis of derivatives like ethyl acetohydroximate from imidate hydrochloride, showcasing its role in chemical synthesis and the production of compounds that may have further applications in research and industry (Hyodo et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl acetimidate is a chemical compound that has been used in the preparation of amidinated carbonic anhydrase via chemical modification of human erythrocyte carbonic anhydrase . Carbonic anhydrase is an enzyme that plays a crucial role in maintaining the balance between carbon dioxide and bicarbonate in the body, which is essential for many biological processes.
Mode of Action
It is known to interact with its target, carbonic anhydrase, through a process of chemical modification . This interaction results in the formation of an amidinated form of the enzyme, which may alter its activity and function.
Pharmacokinetics
It is known to be soluble in water , which suggests that it may be readily absorbed and distributed in the body
Biochemical Analysis
Biochemical Properties
Ethyl acetimidate plays a significant role in biochemical reactions, particularly in the modification of proteins. It is known to interact with amino groups in proteins, leading to the formation of stable amidine derivatives. This modification can alter the protein’s function, stability, and interactions with other biomolecules. This compound has been used to modify human erythrocyte carbonic anhydrase, resulting in amidinated carbonic anhydrase . This interaction highlights the compound’s ability to form covalent bonds with proteins, thereby influencing their biochemical properties.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It can penetrate cell membranes due to its lipid solubility, allowing it to interact with intracellular proteins and enzymes. One of the observed effects of this compound is the irreversible reduction of sodium currents in cells, which can impact cell signaling pathways and ion channel function . Additionally, this compound can influence gene expression and cellular metabolism by modifying key regulatory proteins within the cell.
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form covalent bonds with amino groups in proteins, leading to the formation of amidine derivatives. This modification can result in enzyme inhibition or activation, depending on the specific protein target. For example, this compound has been used to modify carbonic anhydrase, resulting in changes to the enzyme’s activity . The compound’s ability to penetrate cell membranes and interact with intracellular proteins further enhances its impact on cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is known to be stable under inert atmosphere and room temperature conditions . It is hygroscopic and moisture-sensitive, which can affect its stability and degradation over time. Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have lasting effects on cellular function, particularly in terms of protein modification and enzyme activity.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower doses, the compound can effectively modify target proteins without causing significant toxicity. At higher doses, this compound can exhibit toxic or adverse effects, including potential damage to cellular structures and disruption of normal cellular processes . It is important to carefully control the dosage to achieve the desired biochemical effects while minimizing potential harm.
Metabolic Pathways
This compound is involved in metabolic pathways that include the modification of proteins and enzymes. The compound interacts with amino groups in proteins, leading to the formation of amidine derivatives. This modification can affect metabolic flux and metabolite levels within the cell. For example, the modification of carbonic anhydrase by this compound can influence the enzyme’s role in regulating pH and carbon dioxide transport in cells .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through its interaction with lipid membranes and intracellular proteins. The compound’s lipid solubility allows it to penetrate cell membranes and reach intracellular targets. This compound can also interact with transporters and binding proteins, influencing its localization and accumulation within specific cellular compartments .
Subcellular Localization
This compound’s subcellular localization is influenced by its ability to penetrate cell membranes and interact with intracellular proteins. The compound can be found in various cellular compartments, including the cytoplasm and organelles. Its activity and function can be affected by targeting signals and post-translational modifications that direct it to specific subcellular locations . This localization is crucial for its role in modifying proteins and influencing cellular processes.
properties
IUPAC Name |
ethyl ethanimidate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO/c1-3-6-4(2)5/h5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMIAPORGEDIDLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
2208-07-3 (hydrochloride) | |
Record name | Ethyl acetimidate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001000846 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4061381 | |
Record name | Ethanimidic acid, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
87.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000-84-6 | |
Record name | Ethyl acetimidate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1000-84-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl acetimidate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001000846 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanimidic acid, ethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanimidic acid, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4061381 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl acetimidate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.433 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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